N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H11ClN2O2S/c17-13-11-3-1-2-4-12(11)22-14(13)16(21)19-10-7-5-9(6-8-10)15(18)20/h1-8H,(H2,18,20)(H,19,21)
• InChI Key: SPUFVVWENJCCRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC=C(C=C3)C(=O)N)Cl
• Molecular Formula: C16H11ClN2O2S
• Molecular Weight: 330.8 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide, also known as AG-1478, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. AG-1478 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, which plays a critical role in the regulation of cell growth, differentiation, and survival.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide selectively inhibits the EGFR tyrosine kinase by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which are involved in cell growth, differentiation, and survival. By inhibiting EGFR signaling, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-proliferative and pro-apoptotic effects on cancer cells. In addition, this compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients and oxygen to tumors. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide is its selectivity for EGFR, which minimizes off-target effects. Another advantage is its potency, which allows for the use of lower concentrations in experiments. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide research include the development of more potent and selective inhibitors of EGFR, the investigation of the role of EGFR in other diseases, and the exploration of combination therapies that include this compound. Other potential directions include the development of new drug delivery systems to improve the solubility and bioavailability of this compound in vivo.

Synthesis Methods

The synthesis of N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide involves a series of chemical reactions. The starting material is 3-chloro-1-benzothiophene-2-carboxylic acid, which is converted into the corresponding acid chloride by reaction with thionyl chloride. The acid chloride is then reacted with 4-aminobenzamide to yield this compound. The final product is purified by recrystallization.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. EGFR is overexpressed in many types of cancer, and its activation is associated with tumor growth, invasion, and metastasis. This compound has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including breast, lung, prostate, and pancreatic cancer cells. This compound has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and psoriasis.